Cas no 101513-67-1 (Benzoyl fluoride,2,4,5-trifluoro-)

101513-67-1 structure
Product name:Benzoyl fluoride,2,4,5-trifluoro-
Benzoyl fluoride,2,4,5-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,2,4,5-trifluoro-
- 2,4,5-Trifluorobenzoylfluoride
- Benzoyl fluoride, 2,4,5-trifluoro- (9CI)
- SCHEMBL7750943
- 101513-67-1
- 2,4,5-trifluorobenzoyl Fluoride
-
- Inchi: InChI=1S/C7H2F4O/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H
- InChI Key: TXALMWNWYDSWQO-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(F)=C(F)C=C1F)F
Computed Properties
- Exact Mass: 178.00416
- Monoisotopic Mass: 178.00417733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.2
Experimental Properties
- PSA: 17.07
Benzoyl fluoride,2,4,5-trifluoro- Related Literature
-
Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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2. Book reviews
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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